1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 1-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]ethanone
• InChI: InChI=1S/C12H17N3O/c1-10(16)11-3-4-12(13-9-11)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key: PPOHOLCDLRJLND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)N2CCN(CC2)C

Description

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone is a pyridine-based compound featuring a 4-methylpiperazine substituent at the 6-position of the pyridine ring and an ethanone group at the 3-position. This structure is characteristic of bioactive molecules targeting enzymes or receptors in medicinal chemistry. The 4-methylpiperazine moiety enhances solubility and modulates pharmacokinetic properties, while the pyridine-ethanone core facilitates interactions with biological targets through hydrogen bonding and π-π stacking .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone typically involves the reaction of 4-methylpiperazine with 3-bromopyridine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of the desired compound.

Industrial Production Methods

In an industrial setting, the production of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone may involve more scalable methods such as continuous flow synthesis. This approach allows for the efficient production of large quantities of the compound while maintaining high purity and yield.

Chemical Reactions Analysis

Types of Reactions

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine or pyridine ring is substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce alcohol derivatives.

Scientific Research Applications

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

The compound is structurally related to several pyridine- and piperazine-containing derivatives. Below is a detailed comparison of its chemical features, synthesis, and biological relevance against analogous molecules.

Structural Analogues and Substitution Effects

Pyridine-Piperazine Derivatives

UDO and UDD (): Structure: (S)-(4-chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)-piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO) and N-[4-(trifluoromethyl)phenyl]-N-[1-[5-(trifluoromethyl)-2-pyridyl]-4-piperidyl]pyridin-3-amine (UDD). Key Differences: UDO and UDD contain trifluoromethylphenyl groups and additional pyridine/piperidine rings. Activity: Both inhibit CYP51, a critical enzyme in Trypanosoma cruzi (Chagas disease pathogen), with efficacy comparable to posaconazole . Comparison: The target compound lacks trifluoromethyl groups but shares the piperazine-pyridine scaffold.

MK29 (RTC12) (): Structure: 1-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)ethanone. Key Differences: Replaces the pyridine ring with a phenyl group. Synthesis: Prepared via HOBt/TBTU-mediated coupling, highlighting versatility in piperazine-ethanone synthesis .

Pyridine-Imidazole Derivatives

1-[6-(4-Methylimidazol-1-yl)pyridin-3-yl]ethanone (): Structure: Substitutes piperazine with a methylimidazole group.

Trifluoromethyl-Substituted Analogues

1-(6-(Trifluoromethyl)pyridin-3-yl)ethanone (): Structure: Features a trifluoromethyl group at the pyridine 6-position. Properties: The CF₃ group increases lipophilicity (logP ~2.5 predicted) and metabolic stability, making it a favored intermediate in drug discovery .

Heteroaryl-Substituted Derivatives

1-[6-(3-Chloro-phenoxy)-pyridin-3-yl]-ethanone (): Structure: Incorporates a 3-chloro-phenoxy group.

Pharmacological and Physicochemical Properties

Compound Name	Molecular Weight	Key Substituents	Biological Activity	Solubility (Predicted)
Target Compound	247.31*	4-Methylpiperazine	Not explicitly reported	Moderate (polar groups)
UDO ()	~500	Trifluoromethylphenyl, pyridine	CYP51 inhibition (T. cruzi)	Low (lipophilic)
1-(6-Trifluoromethyl-pyridin-3-yl)ethanone ()	215.16	CF₃	Pharmaceutical intermediate	Low (high logP)
1-[6-(2-Methoxyphenyl)pyridin-3-yl]ethanone ()	227.26	2-Methoxyphenyl	Not reported	Moderate

*Calculated based on molecular formula C₁₂H₁₅N₃O.

Key Observations :

• Lipophilicity : Trifluoromethyl and aryl groups (e.g., UDO, ) increase logP, whereas polar groups like piperazine (target compound) enhance aqueous solubility.
• Enzyme Inhibition : Piperazine-containing compounds (e.g., UDO, target compound) show promise in targeting CYP enzymes, though activity depends on substituent bulk and electronic effects .

Biological Activity

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone is a complex organic compound that has garnered attention for its potential biological activities. This compound features a multi-cyclic structure incorporating piperazine and pyridine moieties, which are known for their diverse pharmacological properties. Understanding the biological activity of this compound is crucial for its potential applications in drug development.

Chemical Structure

The molecular structure of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone can be described as follows:

• Molecular Formula : C13H16N2O
• Molecular Weight : 220.28 g/mol
• Functional Groups : Ketone, piperazine, and pyridine rings.

Biological Activity Overview

Preliminary studies suggest that 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone may exhibit significant biological activities. These include:

• Antiviral Activity : Initial investigations indicate that this compound may inhibit viral replication, particularly in adenoviral infections, showcasing submicromolar IC50 values in vitro .
• Anticancer Potential : Research has shown that derivatives of similar compounds exhibit potent antiproliferative activities against various cancer cell lines . The unique structural features of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone may contribute to its efficacy against cancer.

The precise mechanism of action for 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone remains to be fully elucidated. However, studies employing molecular docking and binding affinity assays have suggested potential interactions with various biological targets, including enzymes and receptors involved in viral replication and cancer cell proliferation .

Comparative Analysis with Similar Compounds

A comparative analysis of structurally similar compounds highlights the unique biological activity profile of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone. The following table summarizes key characteristics:

Compound Name	Structural Features	Biological Activity
Compound A	Contains piperazine and pyridine rings	Moderate enzyme inhibition
Compound B	Similar piperidine structure but lacks ketone	Limited receptor modulation
Compound C	Contains additional aromatic rings	High anti-inflammatory activity
Target Compound	Piperazine and pyridine with ketone	Potential antiviral and anticancer activity

Case Studies and Research Findings

Recent studies have focused on evaluating the biological activity of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone through various experimental approaches:

• In Vitro Antiviral Evaluation :
  • A study demonstrated that the compound significantly reduced adenoviral yield by over 99% at concentrations below 10 µM, indicating strong antiviral properties .
• Anticancer Activity Assessment :
  • Research on related compounds has shown potent inhibition of cyclin-dependent kinases (CDK), which are critical for cell cycle regulation. This suggests a possible mechanism through which 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)ethanone could exert anticancer effects .